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Compound of Interest

Compound Name:
4-Acetamido-2-hydroxybutanoic

acid

Cat. No.: B13478578

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the fundamental molecular characteristics of 4-
Acetamido-2-hydroxybutanoic acid, a key derivative of the neuro-related compound 4-

Amino-2-hydroxybutanoic acid. Understanding these core properties is essential for its

application in synthesis, metabolic studies, and drug development.

Core Molecular Attributes
4-Acetamido-2-hydroxybutanoic acid is structurally derived from its parent amino acid, 4-

Amino-2-hydroxybutanoic acid, through the acetylation of the primary amine at the 4-position.

This modification, the addition of an acetyl group (CH₃CO-), significantly alters its chemical

properties, including its molecular weight and formula.

The established molecular formula for 4-Acetamido-2-hydroxybutanoic acid is C₆H₁₁NO₄.

The molecular weight of this compound has been determined to be 161.16 g/mol . This value is

a critical parameter for a wide range of experimental procedures, including quantitative

analysis, solution preparation, and stoichiometric calculations in synthetic chemistry.
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Derivation from 4-Amino-2-hydroxybutanoic Acid
The causality behind the molecular formula and weight of 4-Acetamido-2-hydroxybutanoic
acid is best understood by examining its precursor.

4-Amino-2-hydroxybutanoic Acid: This foundational molecule possesses a molecular formula

of C₄H₉NO₃ and a molecular weight of approximately 119.12 g/mol [1][2][3]. It features a

primary amine (-NH₂), a hydroxyl group (-OH), and a carboxylic acid (-COOH).

Acetylation Process: The synthesis of the target compound involves the formation of an

amide bond by replacing one of the hydrogen atoms on the terminal amino group with an

acetyl group. This net addition of a C₂H₂O functional group results in the observed increase

in atomic counts and overall molecular mass.

The diagram below illustrates this chemical transformation and the relationship between the

two molecules.

Caption: Chemical conversion from the amino acid to the acetamido derivative.

Quantitative Data Summary
For clarity and ease of comparison, the fundamental quantitative data for 4-Acetamido-2-
hydroxybutanoic acid and its direct precursor are summarized in the table below. This

structured presentation allows for rapid assessment of the molecular changes resulting from

acetylation.

Compound Molecular Formula Molecular Weight ( g/mol )

4-Amino-2-hydroxybutanoic

Acid
C₄H₉NO₃ 119.12[1][2][3]

4-Acetamido-2-

hydroxybutanoic Acid
C₆H₁₁NO₄ 161.16

Experimental and Analytical Considerations
The precise molecular weight of 161.16 g/mol is paramount for laboratory applications.
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Protocol: Preparation of a Standard Solution (e.g., 10
mM)
A self-validating protocol for preparing a standard solution relies on the accuracy of the

molecular weight.

Methodology:

Mass Calculation: To prepare a 10 mM (0.010 mol/L) solution, calculate the required mass

using the formula: Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol ) For

100 mL (0.1 L): Mass = 0.010 mol/L × 0.1 L × 161.16 g/mol = 0.16116 g

Weighing: Using a calibrated analytical balance, accurately weigh 161.2 mg of 4-Acetamido-
2-hydroxybutanoic acid. The accuracy of this step is foundational to the entire experiment.

Dissolution: Quantitatively transfer the weighed solid to a 100 mL volumetric flask. Add a

portion of the desired solvent (e.g., deionized water, buffer) and gently agitate to dissolve the

compound completely.

Volume Adjustment: Once fully dissolved, carefully add the solvent to the calibration mark on

the volumetric flask.

Homogenization: Cap the flask and invert it multiple times to ensure a homogenous solution.

This protocol, grounded in the precise molecular weight, ensures the preparation of a solution

with a reliable and reproducible concentration, which is critical for dose-response assays,

kinetic studies, and as a reference standard in analytical methods like HPLC or Mass

Spectrometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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